Cas no 91683-37-3 (Flurbiprofen Acyl-b-D-glucuronide (Mixture of Diastereomers))

Flurbiprofen Acyl-β-D-glucuronide (Mixture of Diastereomers) is a metabolite of the nonsteroidal anti-inflammatory drug (NSAID) flurbiprofen, formed via glucuronidation. This compound is valuable for pharmacokinetic and metabolic studies, particularly in investigating drug metabolism pathways and enzyme kinetics. The presence of diastereomers allows for stereochemical analysis, aiding in the understanding of chiral drug disposition. Its well-characterized structure and stability make it suitable for use as a reference standard in analytical methods such as HPLC and LC-MS. Researchers utilize this glucuronide conjugate to explore drug-drug interactions, metabolic profiling, and the role of UDP-glucuronosyltransferase (UGT) enzymes in flurbiprofen biotransformation.
Flurbiprofen Acyl-b-D-glucuronide (Mixture of Diastereomers) structure
91683-37-3 structure
Product Name:Flurbiprofen Acyl-b-D-glucuronide (Mixture of Diastereomers)
CAS No:91683-37-3
MF:C21H21FO8
MW:420.385050535202
CID:996860
PubChem ID:75212976
Update Time:2025-11-06

Flurbiprofen Acyl-b-D-glucuronide (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

    • Flurbiprofen Acyl-β-D-glucuronide (Mixture of Diastereomers)
    • FLURBIPROFEN ACYL-B-D-GLUCURONIDE(MIXTURE OF DIASTEREOMERS)
    • Flurbiprofen Acyl-β-D-glucuronide (Mixture of Diastereomers)
    • 6-[2-(3-Fluoro-4-phenylphenyl)propanoyloxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
    • Flurbiprofen Acyl-beta-D-glucuronide (Mixture of Diastereomers)
    • R,S-FLURBIPROFEN-ACYL-B-D-GLUCURONIDE
    • Flurbiprofen glucuronide
    • Flurbiprofen Acyl-beta-D-glucuronide
    • 91683-37-3
    • FLURBIPROFEN_met003
    • Flurbiprofen Acyl-b-D-glucuronide (Mixture of Diastereomers)
    • Inchi: 1S/C21H21FO8/c1-10(12-7-8-13(14(22)9-12)11-5-3-2-4-6-11)20(28)30-21-17(25)15(23)16(24)18(29-21)19(26)27/h2-10,15-18,21,23-25H,1H3,(H,26,27)/t10?,15-,16-,17+,18-,21-/m0/s1
    • InChI Key: PLPQBSOCUVSKTP-DHOLTFTNSA-N
    • SMILES: O([C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](C(=O)O)O1)C(=O)C(C1C=CC(C2C=CC=CC=2)=C(F)C=1)C

Computed Properties

  • Exact Mass: 420.122
  • Monoisotopic Mass: 420.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 610
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 134

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: 144-146°C
  • Boiling Point: 616.3±55.0 °C at 760 mmHg
  • Flash Point: 326.5±31.5 °C
  • Refractive Index: 1.636
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

Flurbiprofen Acyl-b-D-glucuronide (Mixture of Diastereomers) Security Information

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Additional information on Flurbiprofen Acyl-b-D-glucuronide (Mixture of Diastereomers)

Comprehensive Analysis of Flurbiprofen Acyl-β-D-glucuronide (Mixture of Diastereomers) (CAS No. 91683-37-3): Pharmacological Significance and Research Insights

Flurbiprofen Acyl-β-D-glucuronide, a metabolite of the nonsteroidal anti-inflammatory drug (NSAID) flurbiprofen, has garnered significant attention in pharmaceutical research due to its role in drug metabolism and potential therapeutic implications. With the CAS registry number 91683-37-3, this compound exists as a mixture of diastereomers, reflecting the stereochemical complexity of glucuronide conjugates. As the scientific community increasingly focuses on drug metabolites and their biological activities, understanding Flurbiprofen Acyl-β-D-glucuronide becomes critical for optimizing NSAID therapies and minimizing adverse effects.

The formation of acyl glucuronides like Flurbiprofen Acyl-β-D-glucuronide represents a major Phase II metabolic pathway for carboxylic acid-containing drugs. Recent studies highlight concerns about the reactivity of acyl glucuronides, which may covalently bind to proteins and trigger immune responses—a hot topic in drug safety assessments. Researchers are actively investigating whether such modifications contribute to rare but severe NSAID-induced hypersensitivity reactions, aligning with growing public interest in personalized medicine and adverse drug reaction prediction.

Analytical challenges surrounding diastereomeric mixtures in drug metabolism have spurred advancements in chiral separation techniques. The Flurbiprofen Acyl-β-D-glucuronide diastereomers exhibit distinct physicochemical properties that influence their pharmacokinetic behavior—a key consideration for laboratories developing bioanalytical methods for NSAID monitoring. Cutting-edge technologies like UHPLC-MS/MS are now enabling precise quantification of these metabolites in biological matrices, addressing the pharmaceutical industry's demand for high-sensitivity detection methods.

Emerging research explores the anti-inflammatory activity of Flurbiprofen glucuronide metabolites, challenging traditional views that consider metabolites as inactive elimination products. Some studies suggest these conjugates may retain partial pharmacological activity through target modulation, potentially explaining interindividual variability in NSAID response—a subject frequently searched in pharmacogenomics databases. This paradigm shift underscores the importance of comprehensive metabolite profiling in drug development pipelines.

Stability studies of CAS 91683-37-3 reveal crucial insights for pharmaceutical formulation strategies. The acyl glucuronide moiety demonstrates pH-dependent degradation kinetics, necessitating careful consideration in urinary drug monitoring protocols and clinical specimen handling. These findings directly impact therapeutic drug monitoring practices for flurbiprofen, particularly in patients with impaired drug metabolism—a common search query among healthcare professionals managing chronic pain patients.

Environmental scientists have recently examined the ecotoxicological profile of drug metabolites including Flurbiprofen Acyl-β-D-glucuronide, responding to public concerns about pharmaceutical pollution in waterways. While glucuronide conjugates are generally considered more water-soluble than parent drugs, their potential biodegradation products in wastewater treatment systems remain an active area of investigation—addressing frequently searched terms like green pharmacy and sustainable drug disposal.

The synthesis and characterization of Flurbiprofen Acyl-β-D-glucuronide reference standards (CAS 91683-37-3) have become increasingly important for regulatory compliance in drug development. Pharmaceutical companies require high-purity metabolite standards to validate analytical methods according to ICH guidelines—a critical step in the drug approval process that ensures patient safety and product quality.

From a clinical perspective, the detection of Flurbiprofen glucuronide metabolites in urine serves as a valuable compliance marker for patients prescribed this NSAID. This application gains relevance amidst growing concerns about medication adherence in chronic pain management—a frequently discussed topic in telehealth consultations and digital health platforms where patients seek information about drug testing windows.

Ongoing research into the transporter interactions of Flurbiprofen Acyl-β-D-glucuronide may explain drug-drug interactions observed with NSAIDs. Particular attention focuses on renal organic anion transporters that mediate the excretion of glucuronide conjugates—a mechanism often searched by clinicians managing patients on polypharmacy regimens. These investigations contribute to the development of interaction prediction algorithms used in electronic prescribing systems.

In conclusion, Flurbiprofen Acyl-β-D-glucuronide (CAS 91683-37-3) exemplifies the growing recognition of drug metabolites as biologically and clinically relevant entities. As research continues to unravel the complex roles of diastereomeric glucuronide conjugates, this compound remains at the forefront of discussions about precision medicine, drug safety, and analytical innovation in pharmaceutical sciences.

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